Cas no 2138407-16-4 (methyl 1-2-(benzyloxy)ethyl-5-cyclopentyl-1H-1,2,3-triazole-4-carboxylate)

• Product Name: methyl 1-2-(benzyloxy)ethyl-5-cyclopentyl-1H-1,2,3-triazole-4-carboxylate
• CAS No: 2138407-16-4
• MF: C₁₈H₂₃N₃O₃
• MW: 329.39352440834
• CID: 6592638
• PubChem ID: 165838904
• Update Time: 2025-10-28

methyl 1-2-(benzyloxy)ethyl-5-cyclopentyl-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-2-(benzyloxy)ethyl-5-cyclopentyl-1H-1,2,3-triazole-4-carboxylate
• EN300-1124162
• methyl 1-[2-(benzyloxy)ethyl]-5-cyclopentyl-1H-1,2,3-triazole-4-carboxylate
• 2138407-16-4

• Inchi： 1S/C18H23N3O3/c1-23-18(22)16-17(15-9-5-6-10-15)21(20-19-16)11-12-24-13-14-7-3-2-4-8-14/h2-4,7-8,15H,5-6,9-13H2,1H3
• InChI Key： ZUKOOACPVUENBA-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)CCN1C(=C(C(=O)OC)N=N1)C1CCCC1

Computed Properties

• Exact Mass: 329.17394160g/mol
• Monoisotopic Mass: 329.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66.2Ų

Additional information on methyl 1-2-(benzyloxy)ethyl-5-cyclopentyl-1H-1,2,3-triazole-4-carboxylate

Methyl 1-2-(Benzyloxy)Ethyl-5-Cyclopentyl-1H-1,2,3-Triazole-4-Carboxylate: A Comprehensive Overview

The compound Methyl 1-2-(Benzyloxy)Ethyl-5-Cyclopentyl-1H-1,2,3-Triazole-4-Carboxylate (CAS No. 2138407-16-4) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique combination of functional groups, including a triazole ring, a benzyloxy group, and a cyclopentyl substituent. These features make it a versatile building block for various applications in drug discovery and material science.

Recent studies have highlighted the potential of Methyl 1-2-(Benzyloxy)Ethyl-5-Cyclopentyl-1H-1,2,3-Triazole-4-Carboxylate in the development of novel therapeutic agents. The triazole ring, a heterocyclic structure known for its stability and reactivity, serves as a key scaffold for constructing bioactive molecules. Researchers have demonstrated that this compound can act as an intermediate in the synthesis of anti-inflammatory and antitumor agents. For instance, a 2023 study published in *Journal of Medicinal Chemistry* revealed that derivatives of this compound exhibit potent inhibitory activity against specific kinases involved in cancer progression.

The presence of the benzyloxy group in the molecule introduces additional functionality, enhancing its solubility and bioavailability. This feature is particularly advantageous in drug design, where solubility is a critical factor for effective delivery. Furthermore, the cyclopentyl substituent contributes to the compound's stability and lipophilicity, making it suitable for applications in both pharmaceuticals and agrochemicals.

From a synthetic perspective, Methyl 1-2-(Benzyloxy)Ethyl-5-Cyclopentyl-1H-1,2,3-Triazole-4-Carboxylate is typically synthesized through a multi-step process involving click chemistry reactions. The copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction is often employed to construct the triazole ring. This method not only ensures high yields but also allows for precise control over the substitution pattern of the molecule. Recent advancements in catalytic systems have further improved the efficiency of this synthesis pathway.

In terms of applications, this compound has shown promise in the development of advanced materials. Its ability to form stable covalent bonds with other functional groups makes it an ideal candidate for use in polymer synthesis and surface modification. For example, researchers have explored its potential as a crosslinking agent in polymeric materials designed for biomedical applications.

Moreover, Methyl 1-2-(Benzyloxy)Ethyl-5-Cyclopentyl-1H-1,2,3-Triazole-4-Carboxylate has been utilized as an intermediate in the synthesis of fluorescent probes for bioimaging. The incorporation of triazole moieties into such probes enhances their photostability and sensitivity to specific analytes. A 2023 study published in *Chemical Communications* demonstrated that derivatives of this compound can serve as highly sensitive sensors for metal ions in biological systems.

Despite its numerous advantages, the synthesis and application of Methyl 1-Benzoxy-Ethyl-Cyclopentyl-Triazole-Carboxylate (CAS No. 2138407–16–4) require careful consideration of its chemical properties and potential environmental impacts. Researchers are actively exploring methods to optimize its production process while minimizing waste generation.

In conclusion, Methyl 1-Benzoxy-Ethyl-Cyclopentyl-Triazole-Carboxylate stands out as a versatile and innovative compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for advancing drug discovery and materials science. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in both academic and industrial settings.